5-(2-Bromoacetyl)-2-fluorobenzonitrile

• Molecular Formula: C9H5BrFNO
• Molecular Weight: 242.04 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C9H5BrFNO/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3H,4H2
• InChI Key: UUKCFDSRGNPDLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CBr)C#N)F

Description

5-(2-Bromoacetyl)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H5BrFNO and its molecular weight is 242.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-acetyl-2-fluorobenzonitrile (20.0 g, 0.123 mol) in 500 mL of DCM was heated to reflux for 2 h, and then a solution of bromine in 300 mL DCM was added dropwise into the boiling mixture. The reaction mixture was heated to reflux and stirred under N2 protection overnight. The reaction mixture was washed with water and extracted with DCM. The organic layer was washed with brine, dried over Na2SO4 and concentrated in vacuum. The residue was purified via silica gel column chromatography to give 5-(bromoacetyl)-2-fluorobenzonitrile.